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Compound of Interest

Compound Name: SMBA1

Cat. No.: B1682086 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SMBA1 (Small Molecule Bax Agonist 1) is a high-affinity and selective activator of the pro-

apoptotic protein Bax.[1] It binds to the S184 binding pocket of Bax, facilitating its insertion into

the mitochondrial membrane and promoting the release of cytochrome c, which ultimately leads

to apoptosis.[1] Given its selective action in inducing apoptosis in cancer cells with high Bax

expression, SMBA1 is a valuable tool in cancer research and drug development.[1] Proper

preparation of a stable, accurately concentrated stock solution is the first critical step for

ensuring reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation, handling, and storage of

SMBA1 stock solutions for laboratory use.

Quantitative Data Summary
A summary of the key physical and chemical properties of SMBA1 is presented below. This

data is essential for accurate stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682086?utm_src=pdf-interest
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.tocris.com/products/smba-1_5314
https://www.tocris.com/products/smba-1_5314
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.tocris.com/products/smba-1_5314
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 315.32 g/mol [1][2]

Molecular Formula C₂₀H₁₃NO₃ [1]

Purity ≥98% (HPLC) [1]

CAS Number 906440-37-7 [1]

Solubility (DMSO) Up to 100 mM [1]

Solubility (Ethanol)
Up to 10 mM (with gentle

warming)
[1]

Storage Temperature -20°C [1][3]

Experimental Protocol
This protocol details the procedure for preparing a 10 mM stock solution of SMBA1 in DMSO.

Materials and Equipment
SMBA1 powder (≥98% purity)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL) or cryovials

Sterile pipette and tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves (e.g., nitrile)

Safety Precautions
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Always consult the Safety Data Sheet (SDS) for SMBA1 before handling the compound.[4]

[5]

Handle SMBA1 powder in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust.[4]

Wear appropriate PPE, including a lab coat, safety glasses, and gloves, to prevent skin and

eye contact.[4][6]

In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek

medical advice if irritation persists.[4][6]

Dispose of chemical waste according to your institution's guidelines.

Stock Solution Preparation (Example: 1 mg for 10 mM
Stock)
The following steps outline how to prepare a 10 mM stock solution. The calculation can be

adjusted based on the desired concentration and volume.

Calculation: To prepare a stock solution of a specific molarity, use the following formula: Mass

(g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 10 mM stock solution from 1 mg of SMBA1:

Convert mass to grams: 1 mg = 0.001 g

Convert molarity to mol/L: 10 mM = 0.010 mol/L

Calculate the required volume of DMSO: Volume (L) = Mass (g) / [Molarity (mol/L) x MW (

g/mol )] Volume (L) = 0.001 g / [0.010 mol/L x 315.32 g/mol ] = 0.0003171 L Volume (µL) =

0.0003171 L x 1,000,000 µL/L ≈ 317.1 µL

Step-by-Step Procedure:

Weighing: Carefully weigh out 1 mg of SMBA1 powder using a calibrated analytical balance

and place it into a sterile microcentrifuge tube.
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Solvent Addition: Add 317.1 µL of anhydrous DMSO to the microcentrifuge tube containing

the SMBA1 powder.

Dissolution: Close the tube tightly and vortex the solution until the SMBA1 powder is

completely dissolved. Visually inspect the solution against a light source to ensure there are

no visible particulates.

Labeling: Clearly label the tube with the compound name (SMBA1), concentration (10 mM),

solvent (DMSO), and preparation date.

Storage and Handling
Long-term Storage: Store the SMBA1 stock solution at -20°C for long-term stability.[1][3]

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended

to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes or cryovials.[7]

Working Solutions: When preparing working solutions for experiments, thaw a single aliquot

and dilute it to the final desired concentration using the appropriate aqueous buffer or cell

culture medium. Do not store diluted aqueous solutions for more than one day.[8][9]

Light Protection: Protect the stock solution from light.[10]

Visualized Workflow and Signaling Pathway
Experimental Workflow Diagram
The following diagram illustrates the key steps for preparing the SMBA1 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.tocris.com/products/smba-1_5314
https://www.biomol.com/products/chemicals/biochemicals/smba1-tgm-t8792-10mg
https://www.pacb.com/wp-content/uploads/2015/09/Quick-Reference-Card-Commercial-Workflow-Product-Shelf-Life-and-Storage-Recommendations.pdf
https://cdn.caymanchem.com/cdn/insert/13159.pdf
https://cdn.caymanchem.com/cdn/insert/17375.pdf
https://www.mvasi.com/hcp/storage-and-handling
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Solubilization

Storage

Final Product

Consult SDS & Wear PPE

Weigh SMBA1 Powder

Safety First

Add Anhydrous DMSO

Calculated Amount

Vortex Until Dissolved

Aliquot into Single-Use Tubes

Avoid Freeze-Thaw

Store at -20°C

Ready-to-Use
SMBA1 Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing SMBA1 stock solution.
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SMBA1 Signaling Pathway
The diagram below outlines the mechanism of action for SMBA1 in inducing apoptosis.
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Caption: SMBA1 mechanism of action in apoptosis induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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